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Introduction
The Activity-regulated cytoskeleton-associated protein (Arc) is a crucial immediate-early gene

product that plays a pivotal role in synaptic plasticity, learning, and memory.[1][2][3] Its

dysregulation has been implicated in various neurological and psychiatric disorders, making it a

significant target for therapeutic research.[1][4] The production of high-quality recombinant Arc

protein is essential for in-depth biochemical and structural studies, drug screening, and

antibody development.

These application notes provide a comprehensive overview and detailed protocols for the

expression and purification of recombinant Arc protein.

Data Presentation: Recombinant Arc Protein
Expression Systems
The following table summarizes common expression systems and purification strategies for

recombinant Arc protein, based on commercially available products and literature.
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Expression
System

Fusion Tag
Purification
Method

Purity
Molecular
Weight
(Predicted)

Source

E. coli
N-terminal

His-tag

Proprietary

chromatograp

hic

techniques

>90% 47.4 kDa [5][6]

E. coli
N-terminal

His-tag

Affinity

Chromatogra

phy

>90% ~45 kDa [7]

HEK293T

cells

C-terminal

Myc-DDK tag

Anti-DDK

affinity

column

>80% 45.1 kDa [8]

E. coli

N-terminal

His-tagged

fusion

partners

(MBP, ZZ-

domain, Trx,

GST)

Affinity

Chromatogra

phy

High Variable [9]

Signaling Pathway Involving Arc
The induction of Arc expression is tightly regulated by neuronal activity and involves multiple

signaling cascades. The diagram below illustrates a simplified pathway leading to Arc

transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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